Cas no 1225500-91-3 (3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol)

• Product Name: 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol
• CAS No: 1225500-91-3
• MDL: MFCD16305820
• CID: 4579042
• PubChem ID: 82076998
• Update Time: 2025-10-22

3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol

• MDL： MFCD16305820

Additional information on 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol

Comprehensive Overview of 3-(5,6,7,8-Tetrahydronaphthalen-2-yl)butan-1-ol (CAS No. 1225500-91-3)

3-(5,6,7,8-Tetrahydronaphthalen-2-yl)butan-1-ol (CAS No. 1225500-91-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique tetrahydronaphthalene backbone, is often explored for its potential applications in pharmaceutical intermediates and fragrance formulations. Its molecular structure, which combines a butan-1-ol chain with a tetrahydronaphthalene ring, offers versatile reactivity, making it a valuable building block in organic synthesis.

In recent years, the demand for specialty chemicals like 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol has surged, driven by advancements in drug discovery and flavor & fragrance industries. Researchers are particularly interested in its potential role as a precursor for bioactive molecules, given its structural similarity to naturally occurring compounds. Additionally, its low toxicity profile and high stability under standard conditions make it a preferred choice for laboratory and industrial applications.

The synthesis of CAS No. 1225500-91-3 typically involves multi-step organic reactions, including Grignard reactions and hydrogenation processes. These methods ensure high purity and yield, which are critical for its use in high-value applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity and purity, meeting the stringent requirements of regulatory bodies.

From an environmental perspective, 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol is considered eco-friendly due to its biodegradability and minimal ecological impact. This aligns with the growing trend of green chemistry, where industries prioritize sustainable and non-toxic alternatives. Its compatibility with green solvents further enhances its appeal in environmentally conscious markets.

In the context of consumer products, this compound is often associated with long-lasting fragrances and cosmetic formulations. Its ability to impart a subtle, woody aroma makes it a popular ingredient in perfumes and personal care products. Moreover, its non-irritating properties ensure safety for topical applications, addressing consumer concerns about skin sensitivity and allergenicity.

The pharmaceutical industry also explores CAS No. 1225500-91-3 for its potential in central nervous system (CNS) drug development. Its structural motif is reminiscent of compounds that interact with neurotransmitter receptors, sparking interest in its use for neurological disorders. Preclinical studies are underway to evaluate its efficacy and safety, though further research is needed to validate these applications.

For researchers and manufacturers, sourcing high-quality 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol is crucial. Reputable suppliers provide certificates of analysis (CoA) and technical data sheets (TDS) to ensure compliance with industry standards. Storage recommendations typically include cool, dry conditions away from oxidizing agents to maintain stability over time.

In summary, 3-(5,6,7,8-tetrahydronaphthalen-2-yl)butan-1-ol (CAS No. 1225500-91-3) is a multifaceted compound with promising applications across pharmaceuticals, fragrances, and material science. Its versatile chemistry, safety profile, and environmental compatibility position it as a valuable asset in modern chemical innovation. As research continues, its potential to address unmet needs in healthcare and consumer goods remains a compelling area of exploration.